4-Fluoro-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C15H13FN4O2S2/c16-10-1-3-12(4-2-10)24(21,22)19-11-7-20(8-11)15-14-13(5-6-23-14)17-9-18-15/h1-6,9,11,19H,7-8H2
• InChI Key: GVHLEUBLYQFVSH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2SC=C3)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C15H13FN4O2S2
• Molecular Weight: 364.4 g/mol

Description

Thieno[3,2-d]pyrimidines are six-membered heterocyclic compounds containing two nitrogen atoms at the 1st and 3rd positions. They are an integral part of DNA and RNA and have been described with a wide range of biological potential, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial activities.

Synthesis Analysis

Thieno[3,2-d]pyrimidines can be synthesized from 3-amino-4-cyano-2-thiophenecarboxamides. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides, which can be cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidines includes a six-membered heterocyclic ring containing two nitrogen atoms at the 1st and 3rd positions.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidines can undergo a variety of chemical reactions. For example, heating thiophene-2-carboxamides in formic acid affords thieno[3,2-d]pyrimidin-4-ones.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidines can vary widely depending on their specific structure. Generally, they are much weaker bases than pyridine and are soluble in water.

Mechanism of Action

The mechanism of action of thieno[3,2-d]pyrimidines can vary depending on their specific structure and the biological target. Some thieno[3,2-d]pyrimidin-4-amines have been reported to inhibit Cyt-bd, a potential drug target in Mycobacterium tuberculosis.

Future Directions

Thieno[3,2-d]pyrimidines have shown promise in various therapeutic applications, and future research will likely continue to explore their potential. For example, new thieno pyrimidin-4-amines with improved potency and acceptable pharmacokinetics are being designed for in vivo evaluation.